N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,4,6-trimethylbenzamide

• IUPAC Name: N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-2,4,6-trimethylbenzamide
• InChI: InChI=1S/C18H27NO3S/c1-13-10-14(2)16(15(3)11-13)17(21)19-12-18(22-7-6-20)4-8-23-9-5-18/h10-11,20H,4-9,12H2,1-3H3,(H,19,21)
• InChI Key: VKHJKXDFEGDFRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NCC2(CCSCC2)OCCO)C
• Molecular Formula: C18H27NO3S
• Molecular Weight: 337.5 g/mol

Description

N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,4,6-trimethylbenzamide is a useful research compound. Its molecular formula is C18H27NO3S and its molecular weight is 337.48. The purity is usually 95%.
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Scientific Research Applications

NMR Spectroscopy and Molecular Rotation

Research on the rotation about the C(sp2)–C(aryl) bond in non-planar benzoyl compounds, including derivatives of 2,4,6-trimethylbenzamide, utilized NMR spectroscopy. This study highlights the utility of NMR in understanding molecular dynamics and structure-activity relationships, providing a foundational approach for exploring the properties of N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,4,6-trimethylbenzamide (Holǐk & Mannschreck, 1979).

Biosensors and Nanocomposites

The development of a high-sensitive biosensor based on FePt/CNTs nanocomposite/N-(4-hydroxyphenyl)-3,5-dinitrobenzamide modified carbon paste electrode represents a potential application in the detection and quantification of biomolecules. This research demonstrates the compound's utility in enhancing electrochemical signals for biosensing applications, suggesting a methodology for employing this compound in similar contexts (Karimi-Maleh et al., 2014).

Metabolic Pathways and Stability

The study of the metabolic conversion of N-methyl and N,N-dimethylbenzamides to N-hydroxymethyl compounds offers insights into the metabolic stability and potential biotransformation pathways of similar compounds. Understanding these pathways is crucial for assessing the biocompatibility and pharmacokinetic properties of this compound (Ross et al., 1983).

Antimicrobial Applications

Synthesis and antimicrobial screening of derivatives incorporating a similar structure have demonstrated potential therapeutic interventions for microbial diseases. Such studies provide a template for evaluating the antimicrobial efficacy of this compound, particularly against bacterial and fungal infections (Desai et al., 2013).

Chemical Synthesis and Characterization

The de novo synthesis of primary metabolites outlines methodologies for synthesizing and characterizing complex molecules, providing a guide for the chemical synthesis and analytical characterization of this compound and its derivatives (Nammalwar et al., 2010).